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Compound of Interest

Copper(l)
trifluoromethanesulfonate

Cat. No.: B3024889

Compound Name:

Essential Safety and Handling Guide for Copper(l)
Trifluoromethanesulfonate

For researchers, scientists, and drug development professionals, ensuring safe laboratory
practices is paramount. This guide provides essential, immediate safety and logistical
information for handling Copper(l) trifluoromethanesulfonate, including operational and
disposal plans.

Chemical Safety Overview

Copper(l) trifluoromethanesulfonate, often found as a benzene or toluene complex, is a
flammable solid that requires careful handling to mitigate risks. It is known to cause skin and
serious eye irritation and may also lead to respiratory irritation.[1][2] The compound is also air-
sensitive, necessitating specific storage and handling procedures to maintain its integrity and
prevent hazardous reactions.[1]

Hazard Identification and Classification
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GHS Hazard . ]
Hazard Class Category Signal Word Pictogram
Statement
Flammable H228: )
_ 2 , Warning ()
Solids Flammable solid
Skin
H315: Causes
Corrosion/Irritatio 2 o Warning
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2 serious eye Warning
Irritation irritation
Specific target H335: May
organ toxicity — 3 cause respiratory  Warning

single exposure

irritation

This table summarizes the primary hazards associated with Copper(l)

trifluoromethanesulfonate.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is crucial when handling this

compound.
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Protection Type

Recommended Equipment

Specification/Standard

Eye and Face Protection

Chemical safety goggles or
glasses. A face shield may be
required for certain

procedures.

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[3]

Skin Protection

Impervious gloves and
protective clothing to prevent
skin exposure. Long-sleeved

clothing is recommended.

Wear appropriate protective

gloves and clothing.[1][4]

Respiratory Protection

In case of inadequate
ventilation, use a
NIOSH/MSHA approved
respirator. A dust mask (e.g.,

N95) is a minimum precaution.

For large scale or emergency
use, a respirator with
appropriate cartridges (e.g.,
type ABEK (EN14387) or P3
(EN 143)) should be used.

Foot Protection

Safety shoes are

recommended.

29 CFR 1910.136: Foot

Protection.[3]

Operational and Disposal Plans

Handling and Storage Protocol

o Ventilation: Always handle Copper(l) trifluoromethanesulfonate in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of dust.[5]

¢ Inert Atmosphere: Due to its air-sensitive nature, it is recommended to store and handle the

compound under an inert atmosphere, such as argon.[1]

 Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1] "No smoking" policies should be strictly enforced in the handling area.[2]

e Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1][2]

o Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in

the laboratory.[3]
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» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5] The
storage area should be designated for flammable solids and be locked.[1]

» Incompatible Materials: Avoid contact with strong oxidizing agents.[1]
Disposal Plan

All waste materials must be disposed of in accordance with local, regional, and national
regulations.

o Chemical Waste: Unused or surplus Copper(l) trifluoromethanesulfonate should be
disposed of through a licensed disposal company.[2] Do not mix with other waste.[2]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, filter paper, and containers, should be treated as hazardous waste and disposed
of accordingly.[2]

o Environmental Precautions: Do not allow the chemical to enter drains, sewers, or water
systems.[1]

Emergency Procedures
First Aid Measures

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[1] Seek immediate medical attention.[4]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[4]
If skin irritation persists, call a physician.[1] Remove and wash contaminated clothing before
reuse.[3]

 Inhalation: Move the person to fresh air.[1] If breathing is difficult or has stopped, provide
artificial respiration or oxygen and seek immediate medical attention.[6]

e Ingestion: Do NOT induce vomiting.[3] Clean mouth with water and drink plenty of water
afterwards.[1] Seek immediate medical attention.[3]

Spill Response Workflow
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Caption: Logical workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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